Cas no 870079-64-4 (Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate)

Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate structure
870079-64-4 structure
Product Name:Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate
CAS No:870079-64-4
MF:C10H14N2O4
MW:226.229162693024
CID:1860418
PubChem ID:4252883
Update Time:2025-04-21

Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(4,6-dimethoxy-2-pyrimidinyl)propanoate
    • 3-(Methoxycarbonyl)-5-trifluoromethylphenylboronic acid, pinacol ester
    • methyl 3-(4,6-dimethoxypyrimidin-2-yl)propanoate
    • AK-95116
    • MB11499
    • CTK8B3457
    • ANW-42552
    • SureCN6126751
    • KB-27620
    • 3-(4,6-DIMETHOXYPYRIMIDIN-2-YL)PROPANOIC ACID METHYL ESTER
    • SCHEMBL12479800
    • 870079-64-4
    • LMSUTSWNZSNJOQ-UHFFFAOYSA-N
    • DB-351896
    • Methyl (4,6-dimethoxypyrimidin-2-yl)propanoate
    • HMS522G01
    • Peakdale1_001541
    • Inchi: 1S/C10H14N2O4/c1-14-8-6-9(15-2)12-7(11-8)4-5-10(13)16-3/h6H,4-5H2,1-3H3
    • InChI Key: LMSUTSWNZSNJOQ-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC1N=C(C=C(N=1)OC)OC)=O

Computed Properties

  • Exact Mass: 226.095
  • Monoisotopic Mass: 226.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5A^2
  • XLogP3: 0.9

Experimental Properties

  • Melting Point: 119-120°C
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